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Consumer Risk Assessment and Established MRLs

The European Food Safety Authority (EFSA) has concluded that the short-term and long-term intake of
residues from the authorized use of ASM is unlikely to present a risk to consumer health [1] [2]. The
toxicological reference values for this assessment are an Acceptable Daily Intake (ADI) of 0.03 mg/kg

body weight per day and an Acute Reference Dose (ARfD) of 0.03 mg/kg body weight [2].

The residue definition for enforcement and risk assessment is the sum of acibenzolar-S-methyl and its
metabolite acibenzolar acid (free and conjugated), expressed as acibenzolar-S-methyl [2]. The

following table summarizes MRLs that were deemed safe by EFSA.

. Existing EU MRL Proposed EU MRL
Commodity Comment
(mglkg) (mglkg)
Table and wine grapes Information Missing Sufficient Data to Risk to consumers
[1] Derive MRL unlikely
Aubergines (Eggplants) 0.01* 0.15 For indoor spray
[2] application
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. Existing EU MRL Proposed EU MRL

Commodity Comment
(mglkg) (mglkg)

Cucurbits with inedible 0.01* 0.15 For indoor use
peel [2]
Cucurbits with edible 0.01* 0.40 For indoor use
peel [2]
Hazelnuts [3] 0.1 0.2 Proposal to increase

MRL

*Indicates that the MRL was set at the Limit of Quantification (LOQ) [2].

EFSA's risk assessment model calculated that the long-term dietary intake accounted for a maximum of
3% of the ADI, and the acute exposure reached a maximum of 51% of the ARfD for cucumbers, both

well within the safety thresholds [2].

Important Recent Regulatory Change

In June 2024, the European Commission withdrew the approval of ASM for use in the EU [4].

¢ Reason for Withdrawal: The decision was based on concerns about endocrine-disrupting
properties. The applicant for the substance ceased necessary studies and self-classified ASM as
toxic for reproduction [4].
e Timeline and Implications:
o EU member states must withdraw authorizations for products containing ASM by 10 January
2025 [4].
o Existing stocks in the EU can be used until 10 July 2025 [4].
o Arevision of MRLs is expected around 2026, where they will likely be reduced to the default
level or the limit of determination (LOD) [4]. This means that after this change, the substance
effectively cannot be used on crops for export to the EU.

Mechanism of Action and Experimental Data

© 2026 Smolecule. All rights reserved. 2/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7009362/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7009362/
https://inc.nutfruit.org/efsa-acibenzolar%E2%80%90s%E2%80%90methyl-mrls-review/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7009362/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7009362/
https://agrinfo.eu/book-of-reports/eu-proposes-to-withdraw-approval-of-acibenzolar-s-methyl/
https://agrinfo.eu/book-of-reports/eu-proposes-to-withdraw-approval-of-acibenzolar-s-methyl/
https://agrinfo.eu/book-of-reports/eu-proposes-to-withdraw-approval-of-acibenzolar-s-methyl/
https://agrinfo.eu/book-of-reports/eu-proposes-to-withdraw-approval-of-acibenzolar-s-methyl/
https://agrinfo.eu/book-of-reports/eu-proposes-to-withdraw-approval-of-acibenzolar-s-methyl/
https://www.smolecule.com/products/s517036?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

ASM is a plant activator, a synthetic functional analog of salicylic acid. It works by inducing Systemic
Acquired Resistance (SAR) in plants, priming their innate immune system against a broad spectrum of

fungal, bacterial, and viral pathogens [5] [6] [7]. It is not directly toxic to pathogens [7].

Key Signaling Pathway The diagram below illustrates the general defense pathway activated by ASM,

based on described mechanisms [5] [6].
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Experimental Evidence and Protocols Recent studies provide detailed methodologies for assessing ASM's

efficacy.

e Experiment on Japanese Radish [6]
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o Objective: To evaluate ASM's effect against bacterial blight and its systemic action.

o Treatment: Plants were dip-treated with ASM (100 ppm) on the fourth leaf.

o Pathogen Challenge: Plants were spray-inoculated with Pseudomonas cannabina pv.
alisalensis.

o Key Findings: ASM treatment reduced disease symptoms and bacterial populations not only
on treated leaves but also on untreated upper and lower leaves, demonstrating systemic
protection. This was linked to the induction of stomatal closure and upregulation of PR
genes (PR1, PR2, PR5) [6].

o Experiment on Wheat [5]

o Objective: To investigate the technical and economic efficiency of ASM alone and associated
with fungicides.

o Treatment: ASM was applied at two doses (15 g and 25 g ha™?) at tillering and grain filling
stages, both alone and mixed with fungicides.

o Key Findings: ASM effectively induced resistance against Leaf Rust and Powdery Mildew.
However, under the conditions of this study, its association with chemical control was not the
best economic strategy. The study highlighted ASM as a sustainable tool to minimize
fungicide-resistant pathogens and reduce toxic residues [5].

Key Takeaways for Professionals

¢ Historical Safety Profile: Prior to the 2024 decision, the consumer risk assessment for ASM, based
on established MRLs, was favorable [1] [2].

e Current Regulatory Status: The EU withdrawal due to endocrine-disrupting properties is the most
critical recent development, fundamentally altering the compound's legal standing [4].

¢ Mechanistic Value: ASM remains a valuable scientific tool for studying plant SAR and stomatal
defense pathways, offering a sustainable concept for disease management despite current regulatory
challenges [5] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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